Cas no 2229590-87-6 (2,2-dimethyl-1-2-(trifluoromethyl)pyridin-3-ylcyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-2-(trifluoromethyl)pyridin-3-ylcyclopropan-1-amine
• CAS No: 2229590-87-6
• MF: C₁₁H₁₃F₃N₂
• MW: 230.229532957077
• CID: 6341597
• PubChem ID: 165753464
• Update Time: 2025-06-07

2,2-dimethyl-1-2-(trifluoromethyl)pyridin-3-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-2-(trifluoromethyl)pyridin-3-ylcyclopropan-1-amine
• 2,2-dimethyl-1-[2-(trifluoromethyl)pyridin-3-yl]cyclopropan-1-amine
• EN300-1960580
• 2229590-87-6

• Inchi： 1S/C11H13F3N2/c1-9(2)6-10(9,15)7-4-3-5-16-8(7)11(12,13)14/h3-5H,6,15H2,1-2H3
• InChI Key： YCNUPADMCXBCPC-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)C1(CC1(C)C)N)(F)F

Computed Properties

• Exact Mass: 230.10308291g/mol
• Monoisotopic Mass: 230.10308291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2-dimethyl-1-2-(trifluoromethyl)pyridin-3-ylcyclopropan-1-amine

Introduction to 2,2-dimethyl-1-(2-(trifluoromethyl)pyridin-3-yl)cyclopropan-1-amine (CAS No. 2229590-87-6)

2,2-dimethyl-1-(2-(trifluoromethyl)pyridin-3-yl)cyclopropan-1-amine, with the CAS number 2229590-87-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring, a trifluoromethyl group, and a pyridine moiety. These structural elements contribute to its potential biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.

The cyclopropane ring in the structure of 2,2-dimethyl-1-(2-(trifluoromethyl)pyridin-3-yl)cyclopropan-1-amine is known for its high chemical reactivity and strain energy. This ring system can influence the conformational flexibility and binding affinity of the molecule, which are crucial factors in drug design. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, properties that are often desirable in drug candidates. Additionally, the pyridine moiety provides a basic nitrogen atom that can participate in hydrogen bonding and other interactions with biological targets.

Recent studies have explored the potential therapeutic applications of 2,2-dimethyl-1-(2-(trifluoromethyl)pyridin-3-yl)cyclopropan-1-amine. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways and are targets for numerous drugs. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent agonist activity at specific GPCRs, suggesting its potential as a lead compound for developing new treatments for neurological disorders such as Parkinson's disease and Alzheimer's disease.

In addition to its GPCR modulating properties, 2,2-dimethyl-1-(2-(trifluoromethyl)pyridin-3-yl)cyclopropan-1-amine has been investigated for its anti-inflammatory effects. Inflammation is a key factor in many diseases, including autoimmune disorders and chronic inflammatory conditions. Research conducted by a team at the University of California demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it may have therapeutic potential in managing inflammatory diseases.

The pharmacokinetic properties of 2,2-dimethyl-1-(2-(trifluoromethyl)pyridin-3-yl)cyclopropan-1-amine have also been studied to assess its suitability as a drug candidate. A preclinical study published in the European Journal of Pharmaceutical Sciences evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of this compound. The results indicated that it has favorable oral bioavailability and a long half-life, which are advantageous for developing oral formulations. Furthermore, the compound showed low toxicity in animal models, suggesting a favorable safety profile.

The synthetic route to produce 2,2-dimethyl-1-(2-(trifluoromethyl)pyridin-3-yl)cyclopropan-1-amine has been optimized to improve yield and purity. A multi-step synthesis involving palladium-catalyzed cross-coupling reactions and cyclopropanation steps has been developed by researchers at a leading pharmaceutical company. This synthetic method not only ensures high purity but also allows for scalable production, making it suitable for large-scale manufacturing processes.

In conclusion, 2,2-dimethyl-1-(2-(trifluoromethyl)pyridin-3-yl)cyclopropan-1-amine (CAS No. 2229590-87-6) is an intriguing compound with a unique chemical structure that offers promising biological activities and pharmacological properties. Its potential as a modulator of GPCRs and anti-inflammatory agent makes it an attractive candidate for further drug development. Ongoing research continues to explore its therapeutic applications and optimize its properties for clinical use.